Cas no 1025087-55-1 (1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine)

1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine is a heterocyclic compound featuring a piperazine core linked to a phenylpyrazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both piperazine and pyrazole functional groups enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or kinase inhibitors. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound exhibits good solubility in common organic solvents, ensuring versatility in synthetic applications. High purity grades are available for research use, supporting reproducibility in medicinal chemistry and drug discovery workflows.
1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine structure
1025087-55-1 structure
Product Name:1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine
CAS No:1025087-55-1
MF:C7H13N3
MW:139.198220968246
MDL:MFCD05022480
CID:1077547
PubChem ID:5102523
Update Time:2025-06-07

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-1H-pyrazol-3-yl)propan-2-amine
    • [1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)ethyl]amine
    • 1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine
    • 005354
    • 1-(5-methylpyrazol-3-yl)prop-2-ylamine
    • 1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)-ethylamine
    • AC1NNV31
    • Ambcb4003531
    • CTK6A7170
    • MolPort-000-165-123
    • SBB013355
    • ZERO
    • 1-methyl-4-[4-(2H-pyrazol-3-yl)phenyl]piperazine
    • piperazine, 1-methyl-4-[4-(1H-pyrazol-5-yl)phenyl]-
    • Ethylamine, 1-methyl-2-(5-methyl-1H-pyrazol-3-yl)-
    • 1-(3-methyl-1H-pyrazol-5-yl)propan-2-amine(SALTDATA: FREE)
    • CBI-BB ZERO
    • A,5-Dimethyl-1H-pyrazole-3-ethanamine
    • 1-(3-methyl-1H-pyrazol-5-yl)propan-2-amine
    • 1-(5-METHYL-1H-PYRAZOL-3-YL)-2-PROPANAMINE
    • BS-36979
    • G29539
    • AKOS022718603
    • Z1446874472
    • STK352583
    • OHGJHBXVKFERPR-UHFFFAOYSA-N
    • CS-0308234
    • alpha,5-Dimethyl-1H-pyrazole-3-ethanamine
    • MFCD05022480
    • 1025087-55-1
    • ALBB-011883
    • DTXSID90408339
    • EN300-111961
    • AKOS005168100
    • 1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine
    • MDL: MFCD05022480
    • Inchi: 1S/C7H13N3/c1-5(8)3-7-4-6(2)9-10-7/h4-5H,3,8H2,1-2H3,(H,9,10)
    • InChI Key: OHGJHBXVKFERPR-UHFFFAOYSA-N
    • SMILES: N1=C(CC(C)N)C=C(C)N1

Computed Properties

  • Exact Mass: 139.110947427g/mol
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.7Ų

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 50.00 2022-06-03
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abcr
AB267123-1 g
1-(3-Methyl-1H-pyrazol-5-yl)propan-2-amine; .
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€184.00 2023-07-20
Chemenu
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1025087-55-1 95%+
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$80 2023-02-03
Fluorochem
032190-1g
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Fluorochem
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